Cas no 2114424-98-3 (1-2-(dimethylamino)-4-fluorophenylcyclobutane-1-carbonitrile)

• Product Name: 1-2-(dimethylamino)-4-fluorophenylcyclobutane-1-carbonitrile
• CAS No: 2114424-98-3
• MF: C₁₃H₁₅FN₂
• MW: 218.270006418228
• CID: 6034941
• PubChem ID: 165974694
• Update Time: 2025-05-19

1-2-(dimethylamino)-4-fluorophenylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-2-(dimethylamino)-4-fluorophenylcyclobutane-1-carbonitrile
• 2114424-98-3
• 1-[2-(dimethylamino)-4-fluorophenyl]cyclobutane-1-carbonitrile
• EN300-1758402

• Inchi： 1S/C13H15FN2/c1-16(2)12-8-10(14)4-5-11(12)13(9-15)6-3-7-13/h4-5,8H,3,6-7H2,1-2H3
• InChI Key： XHUALYODPRZTMA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N(C)C)C1(C#N)CCC1

Computed Properties

• Exact Mass: 218.12192665g/mol
• Monoisotopic Mass: 218.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 27Ų

Additional information on 1-2-(dimethylamino)-4-fluorophenylcyclobutane-1-carbonitrile

1-2-(Dimethylamino)-4-fluorophenylcyclobutane-1-carbonitrile: A Comprehensive Overview

The compound 1-2-(dimethylamino)-4-fluorophenylcyclobutane-1-carbonitrile (CAS No. 2114424-98-3) is a complex organic molecule with a unique structure that combines a cyclobutane ring, a dimethylamino group, and a fluorophenyl moiety. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The cyclobutane ring is a key structural feature, contributing to the molecule's rigidity and reactivity. The dimethylamino group adds electron-donating properties, while the fluorophenyl group introduces electronic and steric effects that can influence the compound's behavior in different chemical environments.

Recent studies have highlighted the importance of cyclobutane-containing compounds in drug design. The unique geometry of the cyclobutane ring allows for specific interactions with biological targets, making it a valuable component in medicinal chemistry. For instance, researchers have explored the use of cyclobutane derivatives in developing new antibiotics and anticancer agents. The dimethylamino group in this compound further enhances its potential as a bioactive molecule by increasing its lipophilicity and improving its ability to cross cellular membranes.

The fluorophenyl group in 1-2-(dimethylamino)-4-fluorophenylcyclobutane-1-carbonitrile plays a crucial role in modulating the electronic properties of the molecule. Fluorine substitution is known to increase the stability of aromatic systems and can also influence the compound's solubility and bioavailability. This makes the compound an attractive candidate for use in drug delivery systems, where precise control over these properties is essential.

In terms of synthesis, the preparation of 1-2-(dimethylamino)-4-fluorophenylcyclobutane-1-carbonitrile involves a series of carefully designed reactions. The construction of the cyclobutane ring is typically achieved through [2+2] cycloaddition reactions or other ring-closing methodologies. The introduction of the dimethylamino and fluorophenyl groups requires precise functionalization steps to ensure the desired stereochemistry and regioselectivity. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure versions of this compound, which are highly valuable for pharmacological studies.

The application of 1-2-(dimethylamino)-4-fluorophenylcyclobutane-1-carbonitrile extends beyond pharmaceuticals. Its unique electronic properties make it a promising candidate for use in organic electronics. Researchers have investigated its potential as a building block for constructing novel materials with tailored electronic properties, such as semiconductors and conductive polymers. The combination of the cyclobutane ring's rigidity and the fluorophenyl group's electron-withdrawing effects creates a molecule with versatile electronic characteristics.

From an environmental perspective, understanding the degradation pathways of 1-2-(dimethylamino)-4-fluorophenylcyclobutane-1-carbonitrile is crucial for assessing its potential impact on ecosystems. Recent studies have focused on identifying biodegradation mechanisms and evaluating the compound's persistence in different environmental conditions. These findings are essential for developing sustainable practices for handling and disposing of this compound.

In conclusion, 1-2-(dimethylamino)-4-fluorophenylcyclobutane-1-carbonitrile (CAS No. 2114424-98-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in both academic and industrial settings.